4-ethoxy-N-(2-(3-((2-(mesitylamino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide
Description
4-ethoxy-N-(2-(3-((2-(mesitylamino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C30H33N3O3S and its molecular weight is 515.67. The purity is usually 95%.
BenchChem offers high-quality 4-ethoxy-N-(2-(3-((2-(mesitylamino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-ethoxy-N-(2-(3-((2-(mesitylamino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Photophysical Behavior
- Photophysical Properties in Different Solvents : A study on a similar 4-aza-indole derivative highlighted its photophysical properties in various solvents, demonstrating reverse solvatochromism behavior, which suggests potential applications in bio- or analytical sensors and optoelectronic devices (Bozkurt & Doğan, 2018).
Antimicrobial and Anticancer Evaluation
- Antimicrobial and Anticancer Potentials : Research on 4-thiazolidinone derivatives, which are structurally related, has shown promising antimicrobial and anticancer activities. These findings suggest potential research applications of similar compounds in studying and developing antimicrobial and anticancer agents (Deep et al., 2016).
Enzyme Inhibition Studies
- Inhibition of Alkaline Phosphatase : Compounds related to the benzamide family have been identified as potent inhibitors of alkaline phosphatase, which might be relevant for research in bone and teeth calcification (Abbasi et al., 2019).
Antioxidant and Neuroprotective Effects
- Antioxidant and Nrf2 Activators : A study on melatonin hybrids, which include similar structural components, indicated potent antioxidant capacity and neuroprotective effects, suggesting the relevance of researching similar compounds for neurodegenerative diseases (Pachón-Angona et al., 2019).
Prokinetic and Antiemetic Activities
- Gastrointestinal Prokinetic Agent : Research on benzamide derivatives demonstrated gastrointestinal prokinetic and antiemetic activities, indicating potential research applications in gastrointestinal disorders (Sakaguchi et al., 1992).
properties
IUPAC Name |
4-ethoxy-N-[2-[3-[2-oxo-2-(2,4,6-trimethylanilino)ethyl]sulfanylindol-1-yl]ethyl]benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H33N3O3S/c1-5-36-24-12-10-23(11-13-24)30(35)31-14-15-33-18-27(25-8-6-7-9-26(25)33)37-19-28(34)32-29-21(3)16-20(2)17-22(29)4/h6-13,16-18H,5,14-15,19H2,1-4H3,(H,31,35)(H,32,34) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DNQYAHHFVSOGOT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)NCCN2C=C(C3=CC=CC=C32)SCC(=O)NC4=C(C=C(C=C4C)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H33N3O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
515.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-ethoxy-N-(2-(3-((2-(mesitylamino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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